Cas no 127129-72-0 (3-(1-Nitroethyl)cyclopentan-1-one)
127129-72-0 structure
Product Name:3-(1-Nitroethyl)cyclopentan-1-one
CAS No:127129-72-0
MF:C7H11NO3
MW:157.167142152786
CID:2769321
PubChem ID:13046655
Update Time:2025-04-21
3-(1-Nitroethyl)cyclopentan-1-one Chemical and Physical Properties
Names and Identifiers
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- DTXCID90467082
- 127129-72-0
- DTXSID80516275
- 3-(1-Nitroethyl)cyclopentan-1-one
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- Inchi: 1S/C7H11NO3/c1-5(8(10)11)6-2-3-7(9)4-6/h5-6H,2-4H2,1H3
- InChI Key: PRPVDGJMUOTRMM-UHFFFAOYSA-N
- SMILES: O=C1CCC(C(C)[N+](=O)[O-])C1
Computed Properties
- Exact Mass: 157.07389321Da
- Monoisotopic Mass: 157.07389321Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 185
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 62.9Ų
3-(1-Nitroethyl)cyclopentan-1-one Related Literature
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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